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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pivotal role cyclotrons play in
the synthesis of new, superheavy elements. Detailed experimental protocols, quantitative data
from key experiments, and visual representations of the processes involved are presented to
serve as a valuable resource for professionals in nuclear science and related fields.

Introduction to Cyclotrons in Superheavy Element
Synthesis

Cyclotrons are a type of particle accelerator that have been instrumental in the discovery of
numerous synthetic elements.[1] Developed by Ernest O. Lawrence in the early 1930s, these
machines accelerate charged particles, such as ions of heavy elements, to extremely high
energies.[1] This high energy is necessary to overcome the immense electrostatic repulsion
between the positively charged nuclei of the projectile and the target atoms, enabling them to
fuse and form a new, heavier element. This process, known as nuclear fusion, is the
fundamental principle behind the synthesis of superheavy elements in a laboratory setting.
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The synthesis of a new element is a complex undertaking that requires precise control over
numerous experimental parameters. The choice of projectile and target nuclei, the beam
energy delivered by the cyclotron, and the duration of the irradiation are all critical factors that
determine the success of an experiment.[2][3] Due to the extremely low production cross-
sections, often on the order of picobarns (10~3¢ cm?), the synthesis of a single atom of a new
element can require months of continuous cyclotron operation.[4][5]

Following the fusion reaction, the newly formed superheavy element must be separated from
the unreacted projectile beam and other reaction byproducts. This is typically achieved using a
gas-filled recoil separator, which guides the desired atoms to a detector system.[6][7][8] The
identification of the new element is then confirmed by analyzing its characteristic radioactive
decay chain, a sequence of alpha decays and, in some cases, spontaneous fission, which
serves as a unique fingerprint for the newly created nucleus.[9][10][11]

Quantitative Data from Key Experiments

The following tables summarize the key experimental parameters from two notable examples of
superheavy element synthesis using cyclotrons: the creation of Livermorium (Element 116) and
Tennessine (Element 117).

Table 1: Experimental Parameters for the Synthesis of Livermorium (2°°Lv)[3][4][5][12][13]
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Parameter Value

Projectile 50T

Target 244py

Cyclotron 88-Inch Cyclotron, Lawrence Berkeley National
Laboratory

Center-of-Target Beam Energy 220(3) MeV

Irradiation Duration 22 days

Total Beam Dose Not specified

Production Cross-Section

0.44 (+0.58 / -0.28) pb

Number of Atoms Detected

2

Observed Decay Chains

Table 2: Experimental Parameters for the Synthesis of Tennessine (2°3Ts and 2%4Ts)[1][14]

Parameter Isotope: 2°°Ts Isotope: 2Ts
Projectile a8Cg a8Cq
Target 249K 249B
Cyclotron U-400, Flerov Laboratory of U-400, Flerov Laboratory of

Nuclear Reactions, JINR

Nuclear Reactions, JINR

Beam Energy High Lower
Irradiation Duration 70 days 50 days
Projectile Flux >7 trillion ions/second Not specified

Projectile Speed

~10% of the speed of light

Slower than for 293Ts

Number of Atoms Detected

5

Half-life

~14 ms

~78 ms
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Experimental Protocols
Protocol for Actinide Target Preparation via Molecular
Plating

This protocol outlines the general steps for preparing a stable and uniform actinide target on a
thin backing foil, a crucial component for superheavy element synthesis experiments.[15][16]
[17][18]

Materials and Equipment:

Actinide material (e.g., 2#°Bk, 2*4Pu) in a suitable chemical form (e.g., nitrate)

e Thin backing foil (e.g., Titanium, ~1.5 - 2.5 pm thick)

e Molecular plating cell

» High-voltage power supply

 |sopropanol or other suitable organic solvent

o Purified water

» Pipettes and other standard laboratory glassware

Fume hood and appropriate radiation shielding

Procedure:

o Backing Foil Preparation:

o Cut the backing foil to the desired target size and shape.

o Clean the foil thoroughly with appropriate solvents to remove any surface contaminants.

o Mount the foil as the cathode in the molecular plating cell.

o Electrolyte Preparation:
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o Dissolve a small, precise amount of the actinide material in a minimal amount of purified
water or dilute acid.

o Add the actinide solution to a larger volume of isopropanol to create the plating solution.
The final concentration of the actinide will depend on the desired target thickness.

» Electrodeposition:

o Fill the molecular plating cell with the electrolyte solution, ensuring the backing foil is fully
submerged.

o Apply a high voltage (typically several hundred volts) between the cathode (backing foil)
and the anode.

o The positively charged actinide ions will migrate towards the cathode and deposit onto the
foil. The deposition process can take several hours.

o Target Finalization and Characterization:

o Once the desired amount of material has been deposited, carefully remove the target from
the cell.

o Rinse the target with clean isopropanol to remove any residual electrolyte.
o Allow the target to air dry completely in a fume hood.

o Characterize the target for thickness, uniformity, and purity using techniques such as alpha
spectroscopy or radiographic imaging.

Protocol for the Synthesis, Separation, and
Identification of a New Element

This protocol provides a generalized workflow for an experiment aimed at synthesizing a new
superheavy element using a cyclotron.

1. lon Beam Production and Acceleration:

e An ion source generates a beam of the chosen projectile ions (e.g., #8Ca, >°Ti).
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The ions are injected into the cyclotron.

A strong magnetic field confines the ions to a spiral path, while an alternating electric field
accelerates them to the required energy with each revolution.

. Target Irradiation:

The high-energy ion beam is extracted from the cyclotron and directed onto the actinide
target.

The target is typically mounted on a rotating wheel to dissipate the intense heat generated
by the beam and to ensure uniform irradiation.

The irradiation is carried out continuously for an extended period, often weeks or months, to
maximize the probability of a fusion event.

. Separation of Reaction Products:

The products of the nuclear reaction, including the newly formed superheavy element, recoil
out of the target.

A gas-filled recoil separator, consisting of a series of magnets, is used to separate the
desired superheavy nuclei from the intense primary beam and other unwanted reaction
products based on their differing magnetic rigidities.[6][7][8][19]

. Implantation and Detection:

The separated superheavy ions are implanted into a position-sensitive silicon detector
located at the focal plane of the separator.

The detector records the position, time, and energy of the implanted ion.
. Decay Chain Analysis and Identification:

The implanted superheavy nucleus is highly unstable and will undergo a series of radioactive
decays.
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o The detector records the subsequent alpha particles and/or spontaneous fission fragments
emitted during the decay chain.

e By correlating the position, time, and energy of the implantation event with the subsequent
decay events, a characteristic decay chain can be reconstructed.[9][10][11]

» The properties of this decay chain (alpha energies, half-lives) are compared with theoretical
predictions to identify the new element and its isotopes.[20][21]

Visualizations

The following diagrams illustrate the key processes and workflows involved in the synthesis of
new elements using cyclotrons.
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Caption: Experimental workflow for synthesizing a new element.
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Caption: Nuclear fusion and subsequent alpha decay chain.
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Caption: Relationship between cyclotron parameters and synthesis outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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